Cas no 919017-74-6 (3-methyl-8-(4-methylpiperidin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-8-(4-methylpiperidin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 919017-74-6
• MF: C₂₀H₂₅N₅O₂
• MW: 367.444803953171
• CID: 6377194
• Update Time: 2025-10-16

3-methyl-8-(4-methylpiperidin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-8-(4-methylpiperidin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 3-methyl-8-(4-methylpiperidin-1-yl)-7-(2-phenylethyl)purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-(4-methyl-1-piperidinyl)-7-(2-phenylethyl)-

• Inchi： 1S/C20H25N5O2/c1-14-8-11-24(12-9-14)19-21-17-16(18(26)22-20(27)23(17)2)25(19)13-10-15-6-4-3-5-7-15/h3-7,14H,8-13H2,1-2H3,(H,22,26,27)
• InChI Key： MOOUJXQCMHZXBP-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCC(C)CC1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 9.63±0.70(Predicted)

Additional information on 3-methyl-8-(4-methylpiperidin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 3-methyl-8-(4-methylpiperidin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 919017-74-6)

The compound 3-methyl-8-(4-methylpiperidin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 919017-74-6) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique purine-2,6-dione core, coupled with 4-methylpiperidin-1-yl and 2-phenylethyl substituents, makes it a compelling subject for studies targeting enzyme modulation and receptor interactions. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and metabolic regulation, aligning with current trends in drug discovery.

In recent years, the scientific community has increasingly focused on small-molecule therapeutics for conditions such as neurodegenerative diseases and metabolic syndromes. The structural features of 3-methyl-8-(4-methylpiperidin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione suggest its relevance in these areas. For instance, the purine scaffold is a well-known pharmacophore in drugs targeting adenosine receptors, which play a critical role in neuroprotection and anti-inflammatory responses. This connection has led to a surge in searches for "purine derivatives in CNS therapy" and "adenosine receptor modulators," reflecting broader interest in this compound class.

From a synthetic perspective, the incorporation of a 4-methylpiperidin-1-yl group enhances the molecule's bioavailability and binding affinity, addressing common challenges in drug development. Meanwhile, the 2-phenylethyl moiety may contribute to lipophilicity, a key factor in blood-brain barrier (BBB) penetration—a hot topic in neuroscience research. These attributes make CAS No. 919017-74-6 a valuable candidate for further optimization in preclinical studies, particularly for conditions like Parkinson's disease or type 2 diabetes, where enzyme dysregulation is a hallmark.

The growing demand for precision medicine and personalized therapeutics has further amplified interest in structurally nuanced compounds like this one. Online queries such as "how do purine derivatives affect metabolism?" or "piperidine-based drug design" highlight the public's curiosity about its mechanisms. Additionally, its potential role in oxidative stress reduction aligns with trending wellness topics, including "antioxidant small molecules" and "mitochondrial health." Such intersections underscore the compound's versatility beyond traditional pharmaceutical applications.

In summary, 3-methyl-8-(4-methylpiperidin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a multifaceted tool for modern drug discovery. Its structural complexity and functional group diversity position it at the forefront of research into neurological and metabolic therapeutics, resonating with both academic and public interest in cutting-edge biomedical innovations.